Cas no 2649046-89-7 (6-isocyanato-3,4-dihydro-1H-2-benzopyran)

6-isocyanato-3,4-dihydro-1H-2-benzopyran structure

2649046-89-7 structure

Product Name:6-isocyanato-3,4-dihydro-1H-2-benzopyran

CAS No:2649046-89-7

MF:C₁₀H₉NO₂

MW:175.183962583542

CID:6467033

PubChem ID:83914720

Update Time:2024-01-06

6-isocyanato-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

- 6-isocyanato-3,4-dihydro-1H-2-benzopyran
- 2649046-89-7
- EN300-1754289
- Inchi： 1S/C10H9NO2/c12-7-11-10-2-1-9-6-13-4-3-8(9)5-10/h1-2,5H,3-4,6H2
- InChI Key： OBCHTLKHTMKYAU-UHFFFAOYSA-N
- SMILES： O1CC2C=CC(=CC=2CC1)N=C=O

Computed Properties

Exact Mass: 175.063328530g/mol
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.7Å²

6-isocyanato-3,4-dihydro-1H-2-benzopyran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1754289-0.05g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		0.05g	$1344.0	2023-09-20
Enamine	EN300-1754289-0.1g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		0.1g	$1408.0	2023-09-20
Enamine	EN300-1754289-0.25g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		0.25g	$1472.0	2023-09-20
Enamine	EN300-1754289-0.5g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		0.5g	$1536.0	2023-09-20
Enamine	EN300-1754289-1.0g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		1g	$1599.0	2023-06-03
Enamine	EN300-1754289-2.5g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		2.5g	$3136.0	2023-09-20
Enamine	EN300-1754289-5.0g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		5g	$4641.0	2023-06-03
Enamine	EN300-1754289-10.0g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		10g	$6882.0	2023-06-03
Enamine	EN300-1754289-1g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		1g	$1599.0	2023-09-20
Enamine	EN300-1754289-5g	6-isocyanato-3,4-dihydro-1H-2-benzopyran	2649046-89-7		5g	$4641.0	2023-09-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

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